6,6,8,8-Tetramethyl-6,8-dihydrofuro[3,4-b][1,8]naphthyridine

• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 6,6,8,8-tetramethylfuro[3,4-b][1,8]naphthyridine
• InChI: InChI=1S/C14H16N2O/c1-13(2)10-8-9-6-5-7-15-12(9)16-11(10)14(3,4)17-13/h5-8H,1-4H3
• InChI Key: ZSOKVTBYEVFSHH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C(O1)(C)C)N=C3C(=C2)C=CC=N3)C

Description

6,6,8,8-Tetramethyl-6,8-dihydrofuro[3,4-b][1,8]naphthyridine (CAS: 145161-33-7) is a fused heterocyclic compound featuring a dihydrofuro ring fused to a 1,8-naphthyridine scaffold, with four methyl groups at positions 6 and 8 (Figure 1). This structure imparts unique steric and electronic properties, distinguishing it from simpler 1,8-naphthyridine derivatives.

Biological Activity

6,6,8,8-Tetramethyl-6,8-dihydrofuro[3,4-b][1,8]naphthyridine is a complex heterocyclic compound with significant potential in various biological applications. This article reviews its biological activity, synthesizing findings from diverse studies to highlight its pharmacological properties and potential therapeutic uses.

Chemical Structure and Properties

The compound has the following chemical characteristics:

• Molecular Formula : C14H16N2O
• Molecular Weight : 228.29 g/mol
• CAS Registry Number : 392233-77-1
• SMILES Notation : n1cccc2c1nc3c(c2)C(OC3(C)C)(C)C

These features suggest a complex structure that may contribute to its biological activities.

Anticancer Properties

Research indicates that naphthyridine derivatives exhibit notable anticancer activities. For instance, a related compound, canthin-6-one, demonstrated significant cytotoxic effects against various cancer cell lines, including non-small cell lung cancer and cervical cancer cells. The mechanism of action involved apoptosis induction and DNA intercalation, which are critical for anticancer efficacy .

Antimicrobial Effects

Naphthyridine derivatives have also shown promising antimicrobial properties. Studies have reported that certain derivatives can inhibit the growth of pathogenic bacteria and fungi. For example, canthin-6-one exhibited antibacterial effects with minimum inhibitory concentrations (MIC) as low as 15.62 µg/mL against Bacillus cereus and antifungal activity against Fusarium species .

Anti-inflammatory Activity

The anti-inflammatory potential of naphthyridine compounds is noteworthy. In animal models of inflammation, these compounds have been shown to reduce levels of pro-inflammatory cytokines like TNF-α and IL-6. This suggests their utility in treating inflammatory diseases .

Neuroprotective Effects

Some studies suggest neuroprotective effects associated with naphthyridine derivatives. These compounds may modulate neurotransmitter levels and exhibit psychotropic effects, indicating their potential in treating neurological disorders .

Case Study 1: Canthin-6-one

Canthin-6-one was evaluated for its anti-inflammatory and anticancer properties in a series of experiments involving both in vitro and in vivo models. The results demonstrated a marked reduction in tumor size in xenograft models and significant inhibition of inflammatory markers in colitis models.

Activity	Result
Tumor Reduction	Significant (p < 0.01)
Cytokine Inhibition	TNF-α reduced by 50%

Case Study 2: Aaptamine Derivatives

Aaptamine derivatives were tested for cytotoxicity against various cancer cell lines. The study found IC50 values ranging from 10.47 to 15.03 μg/mL across different cancer types, indicating potent anticancer activity.

Cell Line	IC50 (μg/mL)
H1299 (Lung Cancer)	10.47
HeLa (Cervical Cancer)	12.34
CEM-SS (Leukemia)	15.03

Comparison with Similar Compounds

Key Observations :

• Benzo[b][1,8]naphthyridines are typically synthesized via cyclization of tetrahydroquinoline precursors, whereas pyrazolo derivatives are prepared via one-pot reactions with higher yields .

Key Observations :

• Benzo[b][1,8]naphthyridines show potent cytotoxicity against MCF-7 breast cancer cells (IC50: 2.1–8.4 μM), attributed to their DNA-binding properties .
• Pyrazolo derivatives exhibit strong anti-inflammatory activity but are less effective than pyrimido-fused analogs .

Physicochemical and Functional Comparisons

Table 3: Functional Properties of 1,8-Naphthyridine Derivatives

Compound Type	Fluorescence Properties	Metal Coordination Ability	Solubility (Predicted)
1,8-Naphthyridine-BODIPY complexes	Strong emission (NIR)	Bidentate ligand for BF2	Low in aqueous media
Benzo[b][1,8]naphthyridines	Weak fluorescence	Monodentate ligand	Moderate (DMSO-soluble)
Target Compound (145161-33-7)	Not reported	Steric hindrance limits coordination	Low (high logP)

Key Observations :

• The target compound’s dihydrofuro ring may disrupt π-conjugation, reducing fluorescence compared to BODIPY-naphthyridine hybrids .
• Steric effects from tetramethyl groups likely hinder its utility in coordination chemistry, unlike unsubstituted 1,8-naphthyridines, which bind transition metals effectively .